Cas no 532959-63-0 (PF-4878691)

PF-4878691 structure
PF-4878691 structure
Product Name:PF-4878691
CAS No:532959-63-0
MF:C17H23N5O2S
MW:361.46182179451
CID:357619
PubChem ID:10309114
Update Time:2025-07-13

PF-4878691 Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonamide,N-[4-(4-amino-2-ethyl-1H-imidazo[4,5-c]quinolin-1-yl)butyl]-
    • N-[4-(4-amino-2-ethylimidazo[4,5-c]quinolin-1-yl)butyl]methanesulfonamide
    • PF-4878691
    • BDBM50425233
    • GTPL9025
    • Q27074039
    • HY-100176
    • N-(4-(4-amino-2-ethyl-1H-imidazo[4,5-c]quinolin-1-yl)butyl)methanesulfonamide
    • N-[4-(4-Amino-2-ethyl-1H-imidazo[4,5-c]quinolin-1-yl)butyl]-methylesulfonamide
    • CPG-52852
    • CHEMBL549344
    • SCHEMBL483385
    • 3M-852A3M-852A
    • DB12476
    • 3M-852A
    • N-[4-(4-amino-2-ethyl-1H-imidazo[4,5-c]quinolin-1-yl)butyl]methanesulfonamide
    • UNII-6PJC3KPK6S
    • NS00072277
    • YZOQZEXYFLXNKA-UHFFFAOYSA-N
    • N-(4-(4-Amino-2-ethyl-imidazo(4,5-c)quinolin-1-yl)butyl)methanesulfonamide
    • AMY39080
    • PF-4878691 (3M-852A)
    • 532959-63-0
    • 6PJC3KPK6S
    • CS-0018172
    • DTXSID20201416
    • EX-A4421
    • 852A
    • MS-25728
    • AKOS040742407
    • N-(4-{4-AMINO-2-ETHYL-1H-IMIDAZO[4,5-C]QUINOLIN-1-YL}BUTYL)METHANESULFONAMIDE
    • TLR7 AGONIST 852A
    • G15941
    • N-(4-(4-amino-2-ethylimidazo(4,5-c)quinolin-1-yl)butyl)methanesulfonamide
    • DB-119827
    • N-(4-{4-AMINO-2-ETHYLIMIDAZO[4,5-C]QUINOLIN-1-YL}BUTYL)METHANESULFONAMIDE
    • DTXCID20123907
    • Inchi: 1S/C17H23N5O2S/c1-3-14-21-15-16(12-8-4-5-9-13(12)20-17(15)18)22(14)11-7-6-10-19-25(2,23)24/h4-5,8-9,19H,3,6-7,10-11H2,1-2H3,(H2,18,20)
    • InChI Key: YZOQZEXYFLXNKA-UHFFFAOYSA-N
    • SMILES: S(C)(NCCCCN1C(CC)=NC2C(N)=NC3C=CC=CC=3C1=2)(=O)=O

Computed Properties

  • Exact Mass: 361.15749
  • Monoisotopic Mass: 361.15724617g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 538
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 102.9

PF-4878691 Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

PF-4878691 Pricemore >>

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